Cas no 88134-02-5 (Phenol, 2-bromo-4-heptyl-, acetate)

• Product Name: Phenol, 2-bromo-4-heptyl-, acetate
• CAS No: 88134-02-5
• MF: C₁₅H₂₃BrO₃
• MW: 331.245324373245
• CID: 643879
• PubChem ID: 71410611
• Update Time: 2025-04-19

Phenol, 2-bromo-4-heptyl-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-heptyl-, acetate
• acetic acid,2-bromo-4-heptylphenol
• Acetic acid--2-bromo-4-heptylphenol (1/1)
• 88134-02-5
• DTXSID30830276

• Inchi： 1S/C13H19BrO.C2H4O2/c1-2-3-4-5-6-7-11-8-9-13(15)12(14)10-11;1-2(3)4/h8-10,15H,2-7H2,1H3;1H3,(H,3,4)
• InChI Key： QRIMXUZZPVOFKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCCCCC)O.OC(C)=O

Computed Properties

• Exact Mass: 330.08306g/mol
• Monoisotopic Mass: 330.08306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų